Cas no 57250-87-0 (ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate
• CAS No: 57250-87-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD20502001
• CID: 1603470
• PubChem ID: 15053541
• Update Time: 2025-04-21

ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(ethylamino)-, ethyl ester
• AKOS017264979
• DTXSID201206623
• DB-202366
• SCHEMBL1536431
• LBGHMAYKYDOTSC-UHFFFAOYSA-N
• ethyl2-(ethylamino)-1,3-thiazole-4-carboxylate
• 57250-87-0
• 2-(Ethylamino)-4-thiazolecarboxylic acid ethyl ester
• ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate
• EN300-92198
• Ethyl 2-ethylaminothiazole-4-carboxylate
• Z48854608

• MDL： MFCD20502001
• Inchi： 1S/C8H12N2O2S/c1-3-9-8-10-6(5-13-8)7(11)12-4-2/h5H,3-4H2,1-2H3,(H,9,10)
• InChI Key： LBGHMAYKYDOTSC-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1NCC

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• PSA: 51.22

ethyl 2-(ethylamino)-1,3-thiazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives